Cas no 1706451-99-1 (3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1706451-99-1
• MF: C₈H₅ClF₄O₂S
• MW: 276.635714292526
• MDL: MFCD28054250
• CID: 4703816
• Update Time: 2025-06-11

3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride
• 3-Fluoro-4-methyl-5-(trifluoromethyl)-benzenesulfonyl chloride
• PC302983
• 3-fluoro-4-methyl-5-(trifluoromethyl)benzene-1-sulfonyl chloride

• MDL： MFCD28054250
• Inchi： 1S/C8H5ClF4O2S/c1-4-6(8(11,12)13)2-5(3-7(4)10)16(9,14)15/h2-3H,1H3
• InChI Key： KQWOPVDSQJNNKW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C)=C(C(F)(F)F)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride

Professional Introduction to 3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl Chloride (CAS No. 1706451-99-1)

3-Fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1706451-99-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various biologically active molecules and advanced materials. The presence of multiple fluorine atoms and a sulfonyl chloride group imparts distinct reactivity, making it a valuable tool for researchers exploring novel chemical pathways.

The chemical structure of 3-fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride consists of a benzene ring substituted with a fluoro group at the 3-position, a methyl group at the 4-position, and a trifluoromethyl group at the 5-position, with a sulfonyl chloride functional group attached to the ring. This arrangement results in a molecule with high electron-withdrawing effects, which can significantly influence the reactivity and electronic properties of subsequent derivatives. The compound's stability under various reaction conditions further enhances its utility in synthetic applications.

In recent years, 3-fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride has been extensively studied for its role in the development of pharmaceuticals. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Researchers have leveraged this compound to synthesize novel sulfonamides, which are widely used in medicinal chemistry due to their broad spectrum of biological activity. For instance, derivatives of this compound have shown promising results in inhibiting enzymes associated with inflammatory diseases and cancer.

Moreover, the fluoro and methyl substituents contribute to the overall lipophilicity of the molecule, which is a critical factor in drug formulation and delivery. Studies have demonstrated that incorporating these groups can improve the bioavailability and pharmacokinetic properties of drug molecules. This has led to increased interest in using 3-fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride as a building block for designing next-generation therapeutics.

Beyond pharmaceutical applications, this compound has found utility in materials science, particularly in the development of advanced polymers and liquid crystals. The electron-withdrawing nature of the sulfonyl chloride group and the presence of fluorine atoms make it an excellent candidate for creating materials with tailored electronic properties. Researchers have successfully incorporated this compound into polymer backbones to enhance thermal stability and chemical resistance, which are essential characteristics for high-performance materials used in electronics and aerospace industries.

The synthesis of 3-fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized from commercially available precursors through fluorination, methylation, and sulfonylation reactions. The use of advanced catalytic systems has recently improved the efficiency and selectivity of these transformations, making it more feasible to produce large quantities of this compound for industrial applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity patterns associated with 3-fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride. Molecular modeling studies have revealed insights into how different substituents influence the electronic distribution within the molecule, providing valuable guidance for designing new derivatives with enhanced biological or material properties. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

In conclusion, 3-fluoro-4-methyl-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1706451-99-1) is a versatile and highly functional compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As our understanding of its chemical behavior continues to evolve, so too will its role in driving progress across multiple scientific disciplines.